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Compound of Interest

Compound Name: 4-Ethynylbenzaldehyde

Cat. No.: B1303622

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical properties of 4-
Ethynylbenzaldehyde (CAS: 63697-96-1), a versatile bifunctional molecule widely utilized as
a building block in organic synthesis and drug discovery. Its unique structure, featuring both a
reactive aldehyde and a terminal alkyne, makes it a valuable precursor for the synthesis of
complex molecular architectures, including its application in highly efficient "click chemistry"
reactions.

Physicochemical Properties

4-Ethynylbenzaldehyde is a solid at room temperature, with its appearance ranging from
white to yellow.[1] Key quantitative data for this compound are summarized below.

Property Value Source(s)
Molecular Formula CoHeO [2]

Molar Mass 130.146 g/mol [2]

Melting Point 89-93 °C [31[41[5]

White to yellow or orange
Appearance . [11[5]
solid/powder/crystal

Purity (Typical) >97% [41[6]
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Experimental Protocols

Precise characterization of physical properties is critical for verifying the identity and purity of a

compound. The following sections detail standardized protocols for determining the melting

point and describing the physical appearance of 4-Ethynylbenzaldehyde.

The melting point of an organic solid is a key indicator of its purity. Pure crystalline compounds

typically exhibit a sharp melting point range of 0.5-1.0 °C, whereas impurities lead to a

depressed and broader melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)
Glass capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Thermometer calibrated for the expected range

Procedure:

Sample Preparation: Place a small amount of 4-Ethynylbenzaldehyde on a clean, dry
surface. If the sample consists of large crystals, gently crush it into a fine powder using a
mortar and pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample. A small amount of the compound will be forced into the tube. Tap the sealed end of
the tube gently on a hard surface to pack the solid down to a height of 1-2 mm.[3][4]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer is correctly positioned to accurately measure the
temperature of the heating block.

Approximate Determination (Optional but Recommended): Heat the sample rapidly to get a
rough estimate of the melting point. This allows the subsequent, more accurate
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measurement to be performed more efficiently.

o Accurate Determination: Allow the apparatus to cool to at least 15-20 °C below the
approximate melting point. Prepare a new sample and heat slowly, at a rate of approximately
1-2 °C per minute, as the temperature approaches the expected melting point.[7]

e Recording the Melting Range:
o Record the temperature (T1) at which the first drop of liquid appears.
o Record the temperature (Tz2) at which the last crystal of the solid melts completely.[3][5]

e Reporting: The melting point is reported as the range from T1 to T2. For 4-
Ethynylbenzaldehyde, this range is expected to be between 89 °C and 93 °C.[3][4][5]

The physical appearance provides the most basic, yet essential, characterization of a
substance.[8] It is the first indicator of sample purity and should be recorded before any other
analysis.

Apparatus:

e Spatula

o Clean, dry watch glass or white tile
e Adequate lighting

Procedure:

o State of Matter: Observe the compound at standard temperature and pressure (STP) to
determine its physical state (solid, liquid, or gas). 4-Ethynylbenzaldehyde is a solid.[4]

e Color: Place a small, representative sample on a white background (e.g., a watch glass on a
piece of white paper). Observe and record the color. Note any variations. 4-
Ethynylbenzaldehyde is typically described as a white, light yellow, or orange solid.[1][5]

o Form/Morphology: Describe the form of the solid. Common descriptors include crystalline,
powder, amorphous, granules, or flakes. For crystalline solids, the crystal shape (e.g.,
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needles, plates) can be noted if visible.

o Odor: If required and deemed safe for the specific compound, note any characteristic odor.
This is often done by gently wafting the vapors toward the nose. For an unknown or
hazardous compound, this step should be avoided.

e Reporting: Combine the observations into a concise description. For example: "4-
Ethynylbenzaldehyde is a white to light yellow crystalline solid at room temperature.”

Application in Synthesis: A Click Chemistry
Workflow

The terminal alkyne group of 4-Ethynylbenzaldehyde makes it an ideal substrate for
Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC), a cornerstone of "click chemistry".[9]
This reaction is prized for its high efficiency, selectivity, and tolerance of various functional
groups, making it invaluable in drug discovery, bioconjugation, and materials science.[9][10]
The workflow below illustrates a typical CUAAC reaction involving 4-Ethynylbenzaldehyde.
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Caption: Experimental workflow for a CuUAAC "click" reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 4-Ethynylbenzaldehyde:
Properties and Experimental Characterization]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1303622#4-ethynylbenzaldehyde-melting-point-
and-physical-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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